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Compound of Interest

Compound Name: Cytidine 3'-monophosphate

Cat. No.: B019478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the structural, physicochemical,

and biological properties of cytidine 3'-monophosphate (3'-CMP) and cytidine 5'-

monophosphate (5'-CMP). Detailed experimental protocols for their analysis and synthesis are

provided, along with visual representations of their core structures and metabolic pathways to

facilitate a deeper understanding for researchers, scientists, and drug development

professionals.

Core Structural Differences
Cytidine 3'-monophosphate and cytidine 5'-monophosphate are structural isomers, differing

only in the position of the phosphate group on the ribose sugar moiety. In 3'-CMP, the

phosphate group is esterified to the 3'-hydroxyl group of the ribose, whereas in 5'-CMP, it is

attached to the 5'-hydroxyl group. This seemingly minor structural variance leads to significant

differences in their biological roles and metabolic fates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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